Cas no 2097868-45-4 (N-1-(quinoxaline-2-carbonyl)azetidin-3-ylpyrimidin-4-amine)

• Product Name: N-1-(quinoxaline-2-carbonyl)azetidin-3-ylpyrimidin-4-amine
• CAS No: 2097868-45-4
• MF: C₁₆H₁₄N₆O
• MW: 306.32196187973
• CID: 6316472
• PubChem ID: 126855211
• Update Time: 2025-06-08

N-1-(quinoxaline-2-carbonyl)azetidin-3-ylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(quinoxaline-2-carbonyl)azetidin-3-ylpyrimidin-4-amine
• N-[1-(quinoxaline-2-carbonyl)azetidin-3-yl]pyrimidin-4-amine
• F6550-6593
• 2097868-45-4
• [3-(pyrimidin-4-ylamino)azetidin-1-yl]-quinoxalin-2-ylmethanone
• CHEMBL4898358
• AKOS032461628

• Inchi： 1S/C16H14N6O/c23-16(14-7-18-12-3-1-2-4-13(12)21-14)22-8-11(9-22)20-15-5-6-17-10-19-15/h1-7,10-11H,8-9H2,(H,17,19,20)
• InChI Key： NAZUEWBJIWAGOD-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC2C=CC=CC=2N=1)N1CC(C1)NC1C=CN=CN=1

Computed Properties

• Exact Mass: 306.12290909g/mol
• Monoisotopic Mass: 306.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.9Ų

Additional information on N-1-(quinoxaline-2-carbonyl)azetidin-3-ylpyrimidin-4-amine

Research Brief on N-1-(quinoxaline-2-carbonyl)azetidin-3-ylpyrimidin-4-amine (CAS: 2097868-45-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of small-molecule inhibitors targeting specific protein-protein interactions (PPIs) and enzymatic pathways. Among these, the compound N-1-(quinoxaline-2-carbonyl)azetidin-3-ylpyrimidin-4-amine (CAS: 2097868-45-4) has emerged as a promising candidate for therapeutic development. This research brief synthesizes the latest findings on this compound, focusing on its structural characteristics, mechanism of action, and potential applications in drug discovery.

The compound, characterized by its quinoxaline and pyrimidine moieties, exhibits a unique binding affinity for kinases and other regulatory proteins involved in cellular signaling pathways. Recent studies have demonstrated its efficacy in inhibiting specific kinase targets, such as those implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-1-(quinoxaline-2-carbonyl)azetidin-3-ylpyrimidin-4-amine selectively inhibits the activity of cyclin-dependent kinases (CDKs), which are critical for cell cycle regulation and often dysregulated in malignancies.

Structural analysis of N-1-(quinoxaline-2-carbonyl)azetidin-3-ylpyrimidin-4-amine reveals that its quinoxaline moiety facilitates π-π stacking interactions with aromatic residues in the kinase active site, while the azetidine ring enhances solubility and pharmacokinetic properties. This dual functionality makes it a versatile scaffold for further optimization. Computational modeling and X-ray crystallography studies have provided detailed insights into its binding mode, enabling the design of derivatives with improved potency and selectivity.

In preclinical models, this compound has shown promising results in suppressing tumor growth and reducing inflammatory markers. A recent in vivo study demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in treating central nervous system (CNS) disorders. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, N-1-(quinoxaline-2-carbonyl)azetidin-3-ylpyrimidin-4-amine represents a compelling case study in the rational design of kinase inhibitors. Its unique chemical structure and biological activity underscore its potential as a lead compound for therapeutic development. Future studies should focus on advancing its clinical translation, particularly in oncology and immunology. Collaborative efforts between academia and industry will be essential to unlock its full therapeutic potential.